2-Cyclohexylidene-malonic acid dimethyl ester

• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• IUPAC Name: dimethyl 2-cyclohexylidenepropanedioate
• InChI: InChI=1S/C11H16O4/c1-14-10(12)9(11(13)15-2)8-6-4-3-5-7-8/h3-7H2,1-2H3
• InChI Key: LXTCZMBVTOVRFJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=C1CCCCC1)C(=O)OC

Description

2-Cyclohexylidene-malonic acid dimethyl ester is a useful research compound. Its molecular formula is C11H16O4 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (1) (4 g; 20.70 mmol), N-benzylglycine hydrochloride (10.4 g; 51.57 mmol), triethylamine (7.2 mL; 51.65 mmol), and paraformaldehyde (5.2 g; 173.30 mmol) in benzene (120 mL) was refluxed for 2 hours using a Dean-Stark apparatus. After cooling, the reaction mixture was diluted with toluene (200 mL) and washed with brine. The aqueous phase was extracted with toluene (3×30 mL). The organic extracts were combined, dried over MgSO4, and concentrated in vacuo. The crude oil was purified over silica-gel chromatography in EtOAc/heptane (1:3) to give a yellow oil which was diluted in ether (30 mL) and extracted with 3N HCl (3×25 mL). The aqueous phase was washed with ether (2×30 mL) and was concentrated under vacuum to give (2) as a white powder (6.20 g; 17.08 mmol) which was used without any further purification. A solution of (2) (6.2 g; 17.08 mmol) in 6N HCl (120 mL) was refluxed overnight. Evaporating the solvent in vacuo gave 5 g (16.13 mmol; 77% from (1)) of (3) as a pale yellow solid which was immediately esterified. Acetyl chloride (5 mL; 70.32 mmol) was slowly added to methanol (100 mL), at 0° C., under an argon atmosphere. After stirring for 10 minutes, this solution was transferred to a flask containing (3) (5 g; 16.13 mmol), under an argon atmosphere. The reaction mixture was then stirred at 95° C. for 3 hours. After cooling, the methanol was removed in vacuo. The residue was basified with saturated aqueous Na2CO3, and was extracted with ether (3×30 mL). The organic phases were combined, dried over MgSO4, and concentrated to give 3 g (10.44 mmol; 50% from (1)) of (4) as a pale yellow liquid.